Cas no 4594-05-2 (1-Methyl-6-methoxy-7-hydroxy-isochinolin)

• Product name: 1-Methyl-6-methoxy-7-hydroxy-isochinolin
• CAS No: 4594-05-2
• MF: C₁₁H₁₁NO₂
• MW: 189.21054
• CID: 2058362
• PubChem ID: 2752127

1-Methyl-6-methoxy-7-hydroxy-isochinolin Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-6-methoxy-7-hydroxy-isochinolin
• 6-Methoxy-1-methyl-isochinolin-7-ol
• 6-methoxy-1-methyl-isoquinolin-7-ol
• 6-Methoxy-7-hydroxy-1-methylisochinolin
• 7-Hydroxy-6-methoxy-1-methyl-isochinolin
• 7-hydroxy-6-methoxy-1-methylisoquinoline
• 6-methoxy-1-methylisoquinolin-7-ol
• 4594-05-2
• AKOS004907037

• Inchi： InChI=1S/C11H11NO2/c1-7-9-6-10(13)11(14-2)5-8(9)3-4-12-7/h3-6,13H,1-2H3
• InChI Key： BNSMVLSGZKADPW-UHFFFAOYSA-N
• SMILES： COc1cc2ccnc(C)c2cc1O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.4Ų